N-(2-(7-chloro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-2-hydroxynicotinamide

• IUPAC Name: N-[2-(7-chloro-3-oxo-5H-1,4-benzoxazepin-4-yl)ethyl]-2-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C17H16ClN3O4/c18-12-3-4-14-11(8-12)9-21(15(22)10-25-14)7-6-20-17(24)13-2-1-5-19-16(13)23/h1-5,8H,6-7,9-10H2,(H,19,23)(H,20,24)
• InChI Key: SGBCBZJTGKUOLB-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2)Cl)OCC(=O)N1CCNC(=O)C3=CC=CNC3=O
• Molecular Formula: C17H16ClN3O4
• Molecular Weight: 361.8 g/mol
• CAS No.: 2034348-48-4

Description

Synthesis Analysis

Synthesis analysis involves detailing the chemical reactions used to synthesize the compound. This includes the starting materials, reagents, catalysts, and conditions used in each step of the synthesis.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms in a molecule and the bond lengths and angles between these atoms. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. This includes the reactants, products, and the conditions under which the reaction occurs.

Physical and Chemical Properties Analysis

This involves determining properties such as the compound’s melting point, boiling point, solubility, optical activity, and reactivity.

Scientific Research Applications

Pharmacokinetic and Pharmacodynamic Studies

Research into the pharmacokinetics and pharmacodynamics of pharmacological compounds is crucial for understanding how drugs are absorbed, distributed, metabolized, and excreted in the body. For instance, studies on compounds like YM087, a combined V1/V2 vasopressin receptor antagonist, detail how these agents are characterized in humans, including their bioavailability, half-life, and effects on physiological parameters such as urine flow rate and plasma osmolality (Burnier et al., 1999). These studies are essential for developing effective therapeutic agents with predictable effects and minimal adverse reactions.

Metabolism and Excretion

Understanding the metabolism and excretion of compounds is another crucial aspect of pharmacological research. For example, research into the metabolism and urinary excretion kinetics of compounds like Uvinul A plus® after oral or dermal dosage provides insights into human metabolism pathways, identifying major urinary metabolites and estimating daily systemic exposure based on metabolite concentrations in urine samples (Stoeckelhuber et al., 2020). Such studies are fundamental for assessing the safety and efficacy of compounds, especially those used in widely consumed products.

Therapeutic Applications

Research on the therapeutic applications of complex compounds often involves detailed studies of their effects on specific health conditions. While the search did not directly reveal studies on the therapeutic applications of "N-(2-(7-chloro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-2-hydroxynicotinamide," similar research endeavors focus on evaluating the efficacy, safety, and tolerance of compounds in clinical settings. For instance, studies on new antiepileptic agents, like BIA 2-093, assess these compounds' pharmacokinetic profiles, safety, and tolerability in humans, laying the groundwork for further clinical trials (Almeida & Soares-da-Silva, 2003).

Mechanism of Action

If the compound is a drug or an enzyme, the mechanism of action describes how the compound produces its effect at the molecular level.

Safety and Hazards

This section includes information on the compound’s toxicity, flammability, environmental impact, and precautions for safe handling and storage.